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Butyrolactol A Butyrolactol A
Brand Name: Vulcanchem
CAS No.: 145144-32-7
VCID: VC0129639
InChI: InChI=1S/C28H46O9/c1-18(16-14-12-10-8-6-5-7-9-11-13-15-17-28(2,3)4)19(29)20(30)21(31)22(32)23(33)26-24(34)25(35)27(36)37-26/h7-14,18-26,29-35H,5-6,15-17H2,1-4H3/b9-7-,10-8+,13-11+,14-12+
SMILES: CC(CC=CC=CCCC=CC=CCCC(C)(C)C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
Molecular Formula: C28H46O9
Molecular Weight: 526.7 g/mol

Butyrolactol A

CAS No.: 145144-32-7

Main Products

VCID: VC0129639

Molecular Formula: C28H46O9

Molecular Weight: 526.7 g/mol

Butyrolactol A - 145144-32-7

CAS No. 145144-32-7
Product Name Butyrolactol A
Molecular Formula C28H46O9
Molecular Weight 526.7 g/mol
IUPAC Name 3,4-dihydroxy-5-[(8E,10E,14Z,16E)-1,2,3,4,5-pentahydroxy-6,20,20-trimethylhenicosa-8,10,14,16-tetraenyl]oxolan-2-one
Standard InChI InChI=1S/C28H46O9/c1-18(16-14-12-10-8-6-5-7-9-11-13-15-17-28(2,3)4)19(29)20(30)21(31)22(32)23(33)26-24(34)25(35)27(36)37-26/h7-14,18-26,29-35H,5-6,15-17H2,1-4H3/b9-7-,10-8+,13-11+,14-12+
Standard InChIKey YHNIVBVCOOBXOO-FEECMKHQSA-N
Isomeric SMILES CC(C/C=C/C=C/CC/C=C\C=C\CCC(C)(C)C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
SMILES CC(CC=CC=CCCC=CC=CCCC(C)(C)C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
Canonical SMILES CC(CC=CC=CCCC=CC=CCCC(C)(C)C)C(C(C(C(C(C1C(C(C(=O)O1)O)O)O)O)O)O)O
Synonyms utyrolactol A
butyrolactol-A
PubChem Compound 6438414
Last Modified Nov 11 2021
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